Cas no 5966-28-9 (N-Oleoyl-D-erythro-sphingosine)

N-Oleoyl-D-erythro-sphingosine structure
5966-28-9 structure
Product Name:N-Oleoyl-D-erythro-sphingosine
CAS No:5966-28-9
MF:C36H69NO3
MW:563.9380
MDL:MFCD00057780
CID:950458
PubChem ID:329750284
Update Time:2024-11-02

N-Oleoyl-D-erythro-sphingosine Chemical and Physical Properties

Names and Identifiers

    • n-oleoyl-d-sphingosine
    • (Z)-N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]octadec-9-enamide
    • C18:1 Cer
    • N-(9Z-octadecenoyl)-ceramide
    • N-(9Z-octadecenoyl)-sphing-4-enine
    • N-(oleoyl)-ceramide
    • N-oleoyl-D-sphingosine (erythro form)
    • N-oleoyl-sphingosine
    • (2S,3R,4E)-2-(Oleoylamino)-4-octadecene-1,3-diol
    • (9Z)-N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-9-octadecenamide
    • N-(cis-9-Octadecenoyl)-D-sphingosine
    • N-Oleoyl-D-erythro-sphingosine
    • C18:1-Ceramide
    • 18:1(9Z))
    • C18:1 Ceramide (d18:1/18:1(9Z))
    • Cer(d18:1/18:1(9Z))
    • n-oleoylsphingosine
    • (9Z)-N-[(2S,3R,4E)-1,3-dihydroxyoctadec-4-en-2-yl]octadec-9-enamide
    • n-oleoyl sphingosine
    • LMSP02010003
    • N-oleoylsphing-4-enine
    • N-[(9Z)-octadecenoyl]sphingosine
    • N-Octadecenoyl-(cis-9)-D-erythro-sphingosine
    • DTXSID00415271
    • CHEBI:77996
    • HY-141578
    • CS-0181726
    • Q27147579
    • N-[(9Z)-octadecenoyl]sphing-4-enine
    • KRA2G45XHQ
    • 9-Octadecenamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-, (9Z)-
    • AS-57739
    • Ceramide 18:1
    • N-Oleoyl-D-erythro-Sphingosine Ceramide C18:1
    • C18:1 Ceramide (d18:1/18:1(9Z)), N-oleoyl-D-erythro-sphingosine, chloroform
    • 5966-28-9
    • AKOS037645154
    • C18:1 Ceramide (d18:1/18:1(9Z)), N-oleoyl-D-erythro-sphingosine, powder
    • OBFSLMQLPNKVRW-RHPAUOISSA-N
    • MDL: MFCD00057780
    • Inchi: 1S/C36H69NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,29,31,34-35,38-39H,3-16,19-28,30,32-33H2,1-2H3,(H,37,40)/b18-17-,31-29+/t34-,35+/m0/s1
    • InChI Key: OBFSLMQLPNKVRW-RHPAUOISSA-N
    • SMILES: O([H])[C@]([H])(/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])[C@]([H])(C([H])([H])O[H])N([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

  • Exact Mass: 563.52800
  • Monoisotopic Mass: 563.52774506 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 31
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13
  • Topological Polar Surface Area: 69.6
  • Molecular Weight: 563.9

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 694.3±55.0 °C at 760 mmHg
  • Flash Point: 373.7±31.5 °C
  • Solubility: Insoluble
  • PSA: 69.56000
  • LogP: 10.51010
  • Vapor Pressure: 0.0±4.9 mmHg at 25°C
  • Color/Form: 10 mg/mL (860519C-25mg)
    5 mg/mL (860519C-5mg)

N-Oleoyl-D-erythro-sphingosine Pricemore >>

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